Cas no 2411591-27-8 ((1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 2411591-27-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5835694
• PubChem ID: 145710886
• Update Time: 2025-05-24

(1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• (S)-5-Methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• Y14788
• (S)-5-Methoxy-2,3-dihydro-1H-inden-1-aminehydrochloride
• 2411591-27-8
• (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• EN300-19927740

• Inchi： 1S/C10H13NO.ClH/c1-12-8-3-4-9-7(6-8)2-5-10(9)11;/h3-4,6,10H,2,5,11H2,1H3;1H/t10-;/m0./s1
• InChI Key： QFBRNSMZZDVAKR-PPHPATTJSA-N
• SMILES： N[C@H]1CCC2=CC(OC)=CC=C12.Cl

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride

The Chemical Compound CAS No 2411591-27-8: (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride

The compound with CAS No 2411591-27-8, known as (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indenamines, which are derivatives of indene with an amine functional group. The methoxy substituent at the 5-position of the indene ring adds to its chemical complexity and potential biological activity.

The synthesis of (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of the indene skeleton. The introduction of the methoxy group at the 5-position is achieved through nucleophilic aromatic substitution or other suitable methods, depending on the starting materials and reaction conditions. The final step involves the formation of the hydrochloride salt by protonating the amine group with hydrochloric acid.

Recent studies have highlighted the potential of indenamines as bioactive molecules with applications in drug discovery. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride exhibits significant inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.

In terms of physical properties, (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride is a crystalline solid with a melting point around 200°C. Its solubility in water is moderate, which makes it suitable for formulation into various drug delivery systems. The compound's stability under physiological conditions has also been evaluated, showing minimal degradation over a period of 48 hours at pH 7.4.

The stereochemistry at the 1-position plays a crucial role in determining the compound's biological activity. The (S) configuration at this position has been shown to enhance binding affinity to target proteins compared to its (R) counterpart. This stereochemical dependency highlights the importance of enantiomeric purity in pharmaceutical applications.

From an analytical standpoint, (1S)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride can be characterized using a variety of techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational preferences.

In conclusion, CAS No 241159l: (lS)-5-methoxy-lH-inden-l-amme hydrochloride represents a promising candidate for further exploration in therapeutic areas such as oncology and neurology due to its unique chemical properties and bioactivity profile.